Cas no 2228810-31-7 (4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol)

• Product Name: 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol
• CAS No: 2228810-31-7
• MF: C₁₀H₁₁ClF₂O₃
• MW: 252.642349481583
• CID: 6100286
• PubChem ID: 165967554
• Update Time: 2025-06-12

4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol
• 2228810-31-7
• EN300-1945166

• Inchi： 1S/C10H11ClF2O3/c1-16-8-5-6(11)4-7(9(8)15)10(12,13)2-3-14/h4-5,14-15H,2-3H2,1H3
• InChI Key： KTYMLGINSNXBEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CCO)(F)F)O)OC

Computed Properties

• Exact Mass: 252.0364782g/mol
• Monoisotopic Mass: 252.0364782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol

Research Briefing on 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol (CAS: 2228810-31-7)

In recent years, the compound 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol (CAS: 2228810-31-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated hydroxypropyl moiety and methoxyphenol backbone, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The synthesis of 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol involves a multi-step process that leverages advanced fluorination techniques. Recent studies have optimized the yield and purity of this compound through catalytic fluorination and selective protection-deprotection strategies. The presence of the difluoro-hydroxypropyl group is particularly noteworthy, as it enhances the molecule's metabolic stability and bioavailability, making it a candidate for further pharmacological evaluation.

From a biological perspective, preliminary in vitro studies have demonstrated that 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol exhibits potent inhibitory effects on specific enzymatic targets, including tyrosine kinases and phosphodiesterases. These findings suggest potential applications in oncology and inflammatory diseases. For instance, the compound has shown efficacy in reducing tumor cell proliferation in certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, its anti-inflammatory properties have been explored in models of acute inflammation, where it significantly reduced pro-inflammatory cytokine production.

Further investigations into the mechanism of action have revealed that the compound interacts with key signaling pathways, such as the NF-κB and MAPK cascades. Molecular docking studies indicate that the difluorinated hydroxypropyl group plays a critical role in binding to the active sites of target proteins, thereby modulating their activity. These insights are instrumental in guiding the design of derivatives with improved selectivity and potency.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies in animal models have highlighted the need for further optimization to address issues related to drug metabolism and distribution. Researchers are currently exploring prodrug strategies and formulation enhancements to improve the compound's therapeutic index.

In conclusion, 4-chloro-2-(1,1-difluoro-3-hydroxypropyl)-6-methoxyphenol represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural features and promising preclinical data underscore its potential as a lead compound for future drug development. Ongoing research efforts are expected to shed more light on its full therapeutic potential and pave the way for clinical trials in the coming years.